Cas no 190907-44-9 (3-p-Tolyl-4,5-dihydro-isoxazole-5-carbonitrile)

• Product Name: 3-p-Tolyl-4,5-dihydro-isoxazole-5-carbonitrile
• CAS No: 190907-44-9
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 5153003
• PubChem ID: 85731740
• Update Time: 2026-03-03

3-p-Tolyl-4,5-dihydro-isoxazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-p-Tolyl-4,5-dihydro-isoxazole-5-carbonitrile
• 5-Isoxazolecarbonitrile, 4,5-dihydro-3-(4-methylphenyl)-

• Inchi： 1S/C11H10N2O/c1-8-2-4-9(5-3-8)11-6-10(7-12)14-13-11/h2-5,10H,6H2,1H3
• InChI Key： FWIJFFSEHOMBOJ-UHFFFAOYSA-N
• SMILES： O1C(C#N)CC(C2=CC=C(C)C=C2)=N1

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.4Ų

3-p-Tolyl-4,5-dihydro-isoxazole-5-carbonitrile Security Information

• Storage Condition：(BD624103)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 3-p-Tolyl-4,5-dihydro-isoxazole-5-carbonitrile

Introduction to 3-p-Tolyl-4,5-dihydro-isoxazole-5-carbonitrile (CAS No. 190907-44-9)

3-p-Tolyl-4,5-dihydro-isoxazole-5-carbonitrile (CAS No. 190907-44-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the isoxazole family, which is known for its diverse biological activities and potential therapeutic applications. The presence of a p-tolyl group and a carbonitrile moiety in its molecular structure imparts unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3-p-Tolyl-4,5-dihydro-isoxazole-5-carbonitrile consists of a six-membered heterocyclic ring containing an oxygen atom, with substituents that enhance its reactivity and functionality. The p-tolyl group (methyl group attached to a para-substituted benzene ring) contributes to the compound's lipophilicity, while the carbonitrile group (-CN) introduces polarity and potential sites for further chemical modifications. These structural features make it an attractive candidate for further derivatization and exploration in drug discovery.

In recent years, there has been a growing interest in isoxazole derivatives due to their reported pharmacological effects. Research has shown that compounds within this class exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 3-p-Tolyl-4,5-dihydro-isoxazole-5-carbonitrile molecule has been studied for its potential role in modulating various biological pathways, making it a subject of interest for medicinal chemists.

One of the most compelling aspects of 3-p-Tolyl-4,5-dihydro-isoxazole-5-carbonitrile is its versatility as a synthetic intermediate. The carbonitrile group can undergo various transformations, such as hydrolysis to form carboxylic acids or reduction to form amides, while the aromatic ring can be further functionalized through electrophilic or nucleophilic aromatic substitution reactions. These chemical handles allow for the creation of novel derivatives with tailored properties for specific applications.

The pharmaceutical industry has been particularly keen on exploring isoxazole derivatives due to their structural similarity to natural products known for their therapeutic effects. For instance, some isoxazole-containing compounds have been isolated from microbial sources and have shown promising biological activity against resistant bacterial strains. The synthesis of 3-p-Tolyl-4,5-dihydro-isoxazole-5-carbonitrile aligns with this trend, as it provides a synthetic route to access new molecules that could potentially address unmet medical needs.

Recent advancements in computational chemistry have also facilitated the study of 3-p-Tolyl-4,5-dihydro-isoxazole-5-carbonitrile by allowing researchers to predict its interactions with biological targets with greater accuracy. Molecular docking studies have been employed to screen this compound against various protein receptors, identifying potential binding sites that could explain its observed biological activities. Such computational approaches are becoming increasingly integral in drug discovery pipelines, enabling faster and more efficient identification of lead compounds.

The synthesis of 3-p-Tolyl-4,5-dihydro-isoxazole-5-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. The use of advanced catalytic systems has improved the efficiency of these reactions, reducing the environmental impact and cost associated with their production.

In addition to its pharmaceutical applications, 3-p-Tolyl-4,5-dihydro-isoxazole-5-carbonitrile has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability to modify its structure allows researchers to fine-tune its optoelectronic characteristics for specific technological applications.

The safety profile of 3-p-Tolyl-4,5-dihydro-isoxazole-5-carbonitrile is another critical aspect that has been examined in recent studies. Toxicological assessments have been conducted to evaluate its potential effects on human health and the environment. These studies are essential for ensuring that the compound can be used safely in both laboratory and industrial settings without posing undue risks.

As research continues to uncover new applications for isoxazole derivatives, the demand for high-quality intermediates like 3-p-Tolyl-4,5-dihydro-isoxazole-5-carbonitrile is expected to grow. Collaborative efforts between academia and industry are crucial for advancing the development of these compounds into viable therapeutic agents or advanced materials.

In conclusion,3-p-Tolyl-4,5-dihydro-isoxazole-5-carbonitrile (CAS No. 190907-44-9) represents a promising compound with diverse potential applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel bioactive molecules or advanced functional materials.